N-(2-methylphenyl)-N'-[1-(2-thienyl)ethyl]urea

• IUPAC Name: 1-(2-methylphenyl)-3-(1-thiophen-2-ylethyl)urea
• InChI: InChI=1S/C14H16N2OS/c1-10-6-3-4-7-12(10)16-14(17)15-11(2)13-8-5-9-18-13/h3-9,11H,1-2H3,(H2,15,16,17)
• InChI Key: KUTIPCQGLKOEQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NC(C)C2=CC=CS2
• Molecular Formula: C14H16N2OS
• Molecular Weight: 260.36 g/mol

Description

N-(2-methylphenyl)-N’-[1-(2-thienyl)ethyl]urea is an organic compound that belongs to the class of ureas It is characterized by the presence of a urea functional group, which is bonded to a 2-methylphenyl group and a 1-(2-thienyl)ethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methylphenyl)-N’-[1-(2-thienyl)ethyl]urea typically involves the reaction of 2-methylphenyl isocyanate with 1-(2-thienyl)ethylamine. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, under an inert atmosphere to prevent any side reactions. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of N-(2-methylphenyl)-N’-[1-(2-thienyl)ethyl]urea may involve similar synthetic routes but with optimized conditions for large-scale production. This includes the use of continuous flow reactors, automated systems for precise control of reaction parameters, and efficient purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2-methylphenyl)-N’-[1-(2-thienyl)ethyl]urea can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are commonly used.

Substitution: Reagents such as halogens, alkylating agents, and acylating agents are used under appropriate conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines. Substitution reactions can lead to a variety of substituted urea derivatives.

Scientific Research Applications

N-(2-methylphenyl)-N’-[1-(2-thienyl)ethyl]urea has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-(2-methylphenyl)-N’-[1-(2-thienyl)ethyl]urea depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The exact molecular targets and pathways involved can vary depending on the specific biological activity being investigated.

Comparison with Similar Compounds

N-(2-methylphenyl)-N’-[1-(2-thienyl)ethyl]urea can be compared with other similar compounds, such as:

N-phenyl-N’-[1-(2-thienyl)ethyl]urea: Lacks the methyl group on the phenyl ring, which may affect its chemical and biological properties.

N-(2-methylphenyl)-N’-[1-(2-furyl)ethyl]urea: Contains a furan ring instead of a thiophene ring, which can influence its reactivity and applications.

N-(2-methylphenyl)-N’-[1-(2-thienyl)methyl]urea: Has a methyl group instead of an ethyl group, which can alter its physical and chemical properties.

The uniqueness of N-(2-methylphenyl)-N’-[1-(2-thienyl)ethyl]urea lies in its specific combination of functional groups, which imparts distinct chemical and biological properties compared to its analogs.